Cas no 70374-39-9 (Lornoxicam)

• Product Name: Lornoxicam
• CAS No: 70374-39-9
• MF: C₁₃H₁₀ClN₃O₄S₂
• MW: 371.819199085236
• MDL: MFCD00866163
• CID: 59090
• PubChem ID: 329825343
• Update Time: 2025-09-02

Lornoxicam Chemical and Physical Properties

Names and Identifiers

• Lornoxicam
• AKOS 93662
• E]-1,2-THIAZINE-3-CARBOXAMIDE 1,1-DIOXIDE
• 2h-thieno(2,3-e)-1,2-thiazine-3-carboxamide,6-chloro-4-
• hydroxy-2-methyl-n-2-py
• chlortenoxicam
• ridinyl-,1,1-dioxide
• 6-Chloro-4-hydroxy-2-methyl-N-pyridin-2-yl-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide-1,1-dioxide
• LornoxicamConsultedStandard
• 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-pyridin-2-ylthieno[2,3-e]thiazine-3-carboxamide
• 6-Chloro-4-hydroxy-2-methyl-N-pyridin-2-yl-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide
• 6-Chloro-4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide
• Lorcam
• Lornoxicamum
• Ro 13-9297
• Safem
• Taigalor
• Telos
• TS110
• Xefo
• Xefocam
• 6-Chloro-4-hydroxy-2-methyl-N-2-pyridinyl-2H-thieno[2,3-e]-1,2-thiazine-3-carboxamide 1,1-dioxide
• 6-Chloro-4-hydroxy-2-methyl-N-(2-pyridyl)-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-Dioxide
• TS 110
• D01866
• CHEMBL3188235
• MLS006010084
• SMR000550483
• AC-4675
• CHEBI:31783
• Lornoxicam (JAN/USAN/INN)
• NCGC00346667-02
• 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(pyridin-2-yl)-2H-1
• AB07518
• 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(pyridin-2-yl)-2H-1$l^{6},5,2-thieno[2,3-e][1$l^{6},2]thiazine-3-carboxamide
• LORNOXICAM [MART.]
• Z2235801980
• SR-01000799148-3
• NCGC00346667-01
• AKOS021982478
• EN300-6488763
• HMS3264I20
• MLS001304721
• LORNOXICAM [INN]
• DB06725
• NS00004372
• (3Z)-6-chloranyl-2-methyl-1,1-bis(oxidanylidene)-3-[oxidanyl-(pyridin-2-ylamino)methylidene]thieno[2,3-e][1,2]thiazin-4-one
• ER09126G7A
• 6-Chloro-4-hydroxy-2-methyl-N-2-pyridyl-2H-thieno(2,3-e)-1,2-thiazine-3-carboxamide 1,1-dioxide
• AB00876293_06
• BRN 1039965
• Q2734874
• NSC 759620
• HY-B0367
• Lornoxicamum [INN-Latin]
• Ro-13-9297
• Q-101309
• Ro-139297
• HMS3887C17
• AKOS026750113
• L0239
• SW220125-1
• Lornoxicam (Xefo)
• s2047
• MFCD00866163
• KS-1080
• HMS3655N13
• AB00876293_04
• (3Z)-6-chloro-3-[hydroxy-(2-pyridinylamino)methylidene]-2-methyl-1,1-dioxo-4-thieno[2,3-e]thiazinone
• SCHEMBL35102
• BCP9000860
• HN-10000
• (3E)-6-chloro-3-[hydroxy(pyridin-2-ylamino)methylene]- 2-methyl-2,3-dihydro-4H-thieno[2,3-e][1,2] thiazin- 4 - one 1,1-dioxide
• 70374-39-9
• AKOS000281810
• LORNOXICAM [WHO-DD]
• Pharmakon1600-01502302
• Lornoxicam, >=98% (HPLC)
• A836864
• WLHQHAUOOXYABV-UHFFFAOYSA-N
• CCG-213023
• BCP04666
• 2H-Thieno(2,3-e)-1,2-thiazine-3-carboxamide, 6-chloro-4-hydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• NSC759620
• NSC-759620
• 6-chloro-4-hydroxy-2-methyl-3-(2-pyridylcarbamoyl)-2H-thieno[2,3-e]-1,2-thiazine-1,1-dioxide
• TS-110
• 6-chloro-4-hydroxy-2-methyl-1,1-dioxo-N-(pyridin-2-yl)-2H-1lambda6-thieno[2,3-e][1,2]thiazine-3-carboxamide
• NCGC00246566-01
• (3e)-6-chloro-3-[hydroxyl(pyridin-2-ylamino)methylene]-2-methyl-2,3-dihydro-4h-thieno[2,3-e][1,2]thiazin-4-one 1,1-dioxide
• UNII-ER09126G7A
• HMS2231B07
• 70374-27-5
• Lorcam (TN)
• CHEMBL1569487
• Chlortenoxicam;Ro 13-9297;TS110
• BCP0726000036
• LORNOXICAM [USAN]
• SCHEMBL1650239
• 6-chloro-4-hydroxy-2-methyl-N-(pyridin-2-yl)-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide1,1-dioxide
• MLS001165721
• FT-0670854
• C76243
• CCRIS 8589
• BDBM92331
• CLTX
• Lornoxicam [USAN:INN:BAN]
• FT-0630797
• 2H-Thieno(3,2-e)-1,2-thiazine-3-carboxamide, 6-chloro-4-hydroxy-2-methyl-N-2-pyridinyl-, 1,1-dioxide
• E?-thieno[2,3-e][1,2]thiazine-3-carboxamide
• SR-01000799148
• LORNOXICAM [JAN]
• 6-Chloro-4-hydroxy-2-methyl-N-pyridin-2-yl-2H-thieno[2,3-e][1,2]thiazine-3-carboxamide 1,1-dioxide (Lornoxicam)
• LORNOXICAM [MI]
• SCHEMBL35101
• 2H-THIENO[2,3-E]-1,2-THIAZINE-3-CARBOXAMIDE, 6-CHLORO-4-HYDROXY-2-METHYL-N-2-PYRIDINYL-, 1,1-DIOXIDE
• STL504715
• ALBB-014101
• SBI-0653409.0001

• MDL： MFCD00866163
• Inchi： 1S/C13H10ClN3O4S2/c1-17-10(13(19)16-9-4-2-3-5-15-9)11(18)12-7(23(17,20)21)6-8(14)22-12/h2-6,18H,1H3,(H,15,16,19)
• InChI Key： WLHQHAUOOXYABV-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C(=C(C(NC3C=CC=CN=3)=O)N(C)S2(=O)=O)O)S1

Computed Properties

• Exact Mass: 370.98000
• Monoisotopic Mass: 370.980125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 634
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 136
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 2.1

Experimental Properties

• Color/Form: Orange to yellow crystals
• Density: 1.727
• Melting Point: 230°C(dec.)(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Refractive Index: 1.741
• Solubility: DMSO: >5mg/mL (warmed)
• PSA: 136.22000
• LogP: 3.38760
• Sensitiveness: Sensitive to heat
• Merck: 5582
• pka: pKa2 4.7(at 25℃)

Lornoxicam Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H300
• Warning Statement： P264-P301 + P310
• Hazardous Material transportation number：UN 2811 6.1 / PGII
• WGK Germany：3
• Hazard Category Code： 28
• Safety Instruction： S26; S36
• RTECS：XJ9095000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：6.1
• PackingGroup：II
• Toxicity：LD50 orally in mice, rats, rabbits, dogs, monkeys: >10 mg/kg (Pruss)
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives